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Compound of Interest

Compound Name: 1,1-Diethylcyclohexane

Cat. No.: B8509648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diethylcyclohexane, including

its chemical identifiers, physicochemical properties, spectroscopic data, and safety information.

It is intended to serve as a valuable resource for professionals in research and development.

Chemical Identity and Descriptors
1,1-Diethylcyclohexane is a saturated hydrocarbon belonging to the cycloalkane family. Its

unique structural feature is a cyclohexane ring substituted with two ethyl groups on the same

carbon atom.

CAS Number: 78-01-3[1][2][3]

Identifier Value

IUPAC Name 1,1-diethylcyclohexane[3]

Molecular Formula C10H20[1][2]

Molecular Weight 140.27 g/mol [1][3]

Canonical SMILES CCC1(CCCCC1)CC[1]

InChI Key GCYUJISWSVALJD-UHFFFAOYSA-N[1][3]

Synonyms Cyclohexane, 1,1-diethyl-[1][2][3]
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Physicochemical Properties
The physical and chemical properties of 1,1-Diethylcyclohexane are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

experimental settings.

Property Value

Boiling Point 169.51°C at 760 mmHg[2]

Density 0.779 g/cm³[2]

Flash Point 45.316°C[2]

Refractive Index 1.427[2]

Vapor Pressure 2.037 mmHg at 25°C[2]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 1,1-
Diethylcyclohexane. The following table summarizes the available spectroscopic information.

Spectroscopy Type Data Availability

13C NMR Spectra available in databases.[3]

GC-MS GC-MS data is available.[3]

IR Spectra Vapor phase IR spectra are available.[3]

Safety and Handling
Proper handling and storage of 1,1-Diethylcyclohexane are critical to ensure laboratory

safety. It is classified as an irritant.[1]
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Safety Aspect Information

Hazard Codes Xi (Irritant)[1]

Risk Statements
R36/37/38 (Irritating to eyes, respiratory system

and skin)[1]

Safety Statements

S26 (In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice), S37 (Wear suitable gloves)[1]

Toxicity

LD50 (rabbit, skin): 2500 uL/kg, LCLo (rat,

inhalation): 2000 ppm/4H, LD50 (rat, oral): 64

mL/kg.[1]

Logical Workflow for Compound Analysis
The following diagram illustrates a typical workflow for the analysis and characterization of a

chemical compound like 1,1-Diethylcyclohexane.

Compound Procurement/
Synthesis

Physicochemical Property
Determination

Spectroscopic Analysis
(NMR, MS, IR)

Safety Data Sheet (SDS)
Review

Purity Assessment
(e.g., GC, HPLC)

Experimental Application

Data Interpretation
and Reporting
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Logical workflow for chemical analysis.

Representative Experimental Protocol: Synthesis of
1,1-Diethylcyclohexane
While a specific detailed protocol for the synthesis of 1,1-diethylcyclohexane is not readily

available in the provided search results, a plausible method would be the Friedel-Crafts

alkylation of a suitable substrate. Below is a representative protocol for the alkylation of an

aromatic compound, which can be adapted for the synthesis of 1,1-diethylcyclohexane from

cyclohexane and ethene.

Disclaimer: This is a representative protocol and may require optimization for the specific

synthesis of 1,1-Diethylcyclohexane.

Objective: To synthesize 1,1-Diethylcyclohexane via acid-catalyzed alkylation of cyclohexane

with ethene.

Materials:

Cyclohexane

Ethene gas

A strong acid catalyst (e.g., sulfuric acid or a solid acid catalyst)

Anhydrous sodium sulfate

Sodium bicarbonate solution

Diethyl ether

Round-bottom flask

Gas dispersion tube

Reflux condenser
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Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a gas dispersion

tube, and a reflux condenser, place an excess of cyclohexane and the acid catalyst.

Alkylation: Bubble ethene gas through the stirred solution at a controlled rate. The reaction is

typically carried out at a specific temperature, which may require heating or cooling.

Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots and

analyzing them by Gas Chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by carefully adding a saturated sodium bicarbonate solution to neutralize the acid

catalyst.

Extraction: Transfer the mixture to a separatory funnel. Extract the product with diethyl ether.

Washing and Drying: Wash the organic layer with brine, and then dry it over anhydrous

sodium sulfate.

Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The

crude product can be purified by fractional distillation to obtain pure 1,1-
Diethylcyclohexane.

Characterization: Confirm the identity and purity of the final product using spectroscopic

methods such as NMR, GC-MS, and IR spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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